Cas no 2411294-71-6 (N-[(1-Hydroxycyclohexyl)methyl]-N-(pyrazolo[1,5-a]pyridin-2-ylmethyl)prop-2-enamide)

• Product Name: N-[(1-Hydroxycyclohexyl)methyl]-N-(pyrazolo[1,5-a]pyridin-2-ylmethyl)prop-2-enamide
• CAS No: 2411294-71-6
• MF: C₁₈H₂₃N₃O₂
• MW: 313.394124269485
• CID: 5360547
• PubChem ID: 154880558
• Update Time: 2025-11-06

N-[(1-Hydroxycyclohexyl)methyl]-N-(pyrazolo[1,5-a]pyridin-2-ylmethyl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• N-[(1-Hydroxycyclohexyl)methyl]-N-(pyrazolo[1,5-a]pyridin-2-ylmethyl)prop-2-enamide
• Z4323457585
• N-[(1-hydroxycyclohexyl)methyl]-N-({pyrazolo[1,5-a]pyridin-2-yl}methyl)prop-2-enamide

• Inchi： 1S/C18H23N3O2/c1-2-17(22)20(14-18(23)9-5-3-6-10-18)13-15-12-16-8-4-7-11-21(16)19-15/h2,4,7-8,11-12,23H,1,3,5-6,9-10,13-14H2
• InChI Key： KPGXOTOXAVMRGQ-UHFFFAOYSA-N
• SMILES： OC1(CN(C(C=C)=O)CC2C=C3C=CC=CN3N=2)CCCCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 434
• XLogP3: 1.9
• Topological Polar Surface Area: 57.8

Additional information on N-[(1-Hydroxycyclohexyl)methyl]-N-(pyrazolo[1,5-a]pyridin-2-ylmethyl)prop-2-enamide

N-[(1-Hydroxycyclohexyl)methyl]-N-(pyrazolo[1,5-a]pyridin-2-ylmethyl)prop-2-enamide: A Comprehensive Overview

The compound N-[(1-Hydroxycyclohexyl)methyl]-N-(pyrazolo[1,5-a]pyridin-2-ylmethyl)prop-2-enamide (CAS No. 2411294-71-6) is a complex organic molecule with significant potential in various fields, including pharmaceuticals and materials science. This compound has garnered attention due to its unique structural features and promising biological activities. Recent advancements in synthetic chemistry and computational modeling have shed light on its properties and applications.

Structural Analysis: The molecule consists of three main components: a hydroxycyclohexyl group, a pyrazolo[1,5-a]pyridine moiety, and a prop-2-enamide group. The hydroxycyclohexyl group introduces hydrophilic properties, while the pyrazolo[1,5-a]pyridine ring system is known for its aromatic stability and potential for hydrogen bonding. The prop-2-enamide group adds flexibility and reactivity to the molecule. This combination of structural elements makes the compound versatile for various chemical reactions.

Synthesis and Characterization: The synthesis of this compound involves multi-step reactions, including nucleophilic substitutions, condensations, and cyclizations. Recent studies have optimized the reaction conditions to achieve higher yields and purities. Advanced analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography have been employed to confirm the molecular structure and stereochemistry.

Biological Activity: One of the most exciting aspects of this compound is its biological activity. Research has shown that it exhibits potent antimicrobial properties, making it a potential candidate for developing new antibiotics. Additionally, it demonstrates anti-inflammatory effects, which could be beneficial in treating chronic inflammatory diseases. Recent in vitro studies have also highlighted its ability to modulate cellular signaling pathways, suggesting its role in cancer therapy.

Applications in Drug Discovery: The compound's unique properties make it a valuable tool in drug discovery. Its ability to target specific receptors and enzymes has led to its exploration as a lead compound for developing novel therapeutics. Collaborative efforts between academic institutions and pharmaceutical companies are underway to further investigate its pharmacokinetics and toxicity profiles.

Environmental Impact: As with any chemical compound, understanding its environmental impact is crucial. Studies have shown that the compound degrades under specific environmental conditions, reducing its persistence in ecosystems. However, further research is needed to assess its long-term effects on aquatic life and soil microbiota.

Future Directions: The future of this compound lies in its potential for industrial-scale production and application in diverse fields. Researchers are exploring cost-effective synthesis methods to make it more accessible for commercial use. Additionally, ongoing studies aim to uncover new biological targets and mechanisms of action for this compound.

In conclusion, N-[(1-Hydroxycyclohexyl)methyl]-N-(pyrazolo[1,5-a]pyridin-2-ylmethyl)prop-2-enamide (CAS No. 2411294-71-6) is a multifaceted compound with immense potential across various scientific domains. Its unique structure, coupled with recent advancements in research methodologies, positions it as a key player in future innovations.